Cas no 1806903-78-5 (5-Bromo-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine)

• Product Name: 5-Bromo-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine
• CAS No: 1806903-78-5
• MF: C₇H₂BrF₆N
• MW: 293.991901874542
• CID: 4861251
• Update Time: 2025-06-15

5-Bromo-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2BrF6N/c8-2-1-3(9)4(6(10)11)15-5(2)7(12,13)14/h1,6H
• InChI Key： JEOAZAZAIBCECB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(F)F)N=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromo-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine

Introduction to 5-Bromo-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1806903-78-5)

5-Bromo-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1806903-78-5, is characterized by its unique structural framework, which includes multiple fluorinated substituents and a bromine atom. The presence of these fluorine atoms, particularly in the difluoromethyl and trifluoromethyl positions, imparts distinct electronic and steric properties that make this molecule a valuable intermediate in synthetic chemistry.

The pyridine core of 5-Bromo-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine serves as a versatile scaffold for further functionalization, enabling the development of novel compounds with tailored biological activities. In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability, lipophilicity, and binding affinity towards biological targets. This has made them particularly useful in the design of small-molecule drugs targeting various therapeutic areas, including oncology, inflammation, and infectious diseases.

One of the most compelling aspects of 5-Bromo-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine is its potential as a building block for drug discovery. The bromine atom at the 5-position provides a reactive handle for further modifications via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or amino groups, expanding the chemical space available for medicinal chemists. Additionally, the electron-withdrawing nature of the difluoromethyl and trifluoromethyl groups can modulate the reactivity of the molecule, influencing its interaction with biological targets.

Recent studies have highlighted the importance of fluorinated pyridines in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the structural features of 5-Bromo-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine, researchers have been able to design potent inhibitors that selectively target specific kinases. For instance, modifications at the 2-position and 6-position have been shown to enhance binding affinity and improve pharmacokinetic properties.

The agrochemical sector has also benefited from the use of fluorinated pyridines. Pesticides and herbicides that incorporate these motifs often exhibit improved efficacy and environmental stability. The fluorine atoms contribute to resistance management by disrupting metabolic pathways in pests while minimizing toxicity to non-target organisms. This aligns with global efforts to develop sustainable agricultural practices that protect both crops and ecosystems.

In terms of synthetic methodologies, 5-Bromo-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine can be synthesized through multi-step processes that involve fluorination reactions and halogen exchange strategies. Advanced techniques such as electrophilic aromatic substitution and metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic routes underscore the compound's significance as a precursor in industrial-scale production.

The pharmacological potential of 5-Bromo-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine extends beyond kinase inhibition. Researchers are exploring its utility in developing antiviral agents, where fluorinated pyridines have demonstrated ability to interfere with viral replication cycles. The structural diversity offered by this compound allows for fine-tuning of pharmacological profiles, making it a promising candidate for future drug development programs.

As computational chemistry advances, virtual screening techniques are being increasingly utilized to identify promising candidates like 5-Bromo-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine based on their predicted interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to protein pockets involved in disease pathways, suggesting its potential therapeutic applications. Such computational approaches complement experimental efforts by providing rapid assessments of molecular interactions.

The regulatory landscape for fluorinated compounds is evolving, with increasing emphasis on environmental impact assessments due to their persistence and potential bioaccumulation risks. However, when used responsibly in controlled settings such as pharmaceutical manufacturing, compounds like 5-Bromo-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine offer significant benefits through improved drug efficacy and stability. Industry stakeholders are collaborating with regulatory bodies to ensure safe handling practices while maximizing therapeutic advantages.

In conclusion,5-Bromo-2-(difluoromethyl)-3-fluoro-6-(trifluoromethyl)pyridine (CAS No. 1806903-78-5) represents a critical component in modern chemical synthesis and drug discovery efforts. Its unique structural features make it an invaluable intermediate for developing innovative solutions across pharmaceuticals and agrochemicals. As research continues to uncover new applications for this compound,its significance is expected to grow further, driving advancements that address global health challenges while promoting sustainable practices.